Cas no 946312-06-7 (N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a specialized organic compound featuring a trifluoromethyl-substituted phenyl group and a chlorophenylmethyl moiety linked to a dihydropyridine core. Its structural complexity confers high electrophilicity and potential reactivity, making it valuable in pharmaceutical and agrochemical research. The presence of electron-withdrawing trifluoromethyl and chloro groups enhances its stability and binding affinity, particularly in enzyme inhibition studies. The compound’s rigid scaffold and functional diversity allow for precise modifications, facilitating applications in drug discovery and material science. Its well-defined synthetic pathway ensures reproducibility, while its unique physicochemical properties support investigations into structure-activity relationships.

N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide structure

946312-06-7 structure

Product Name:N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

CAS No:946312-06-7

MF:C₂₁H₁₃ClF₆N₂O₂

MW:474.783545255661

CID:5506488

Update Time:2025-06-10

N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxamide, N-[3,5-bis(trifluoromethyl)phenyl]-1-[(3-chlorophenyl)methyl]-1,6-dihydro-6-oxo-
- N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
- Inchi： 1S/C21H13ClF6N2O2/c22-16-3-1-2-12(6-16)10-30-11-13(4-5-18(30)31)19(32)29-17-8-14(20(23,24)25)7-15(9-17)21(26,27)28/h1-9,11H,10H2,(H,29,32)
- InChI Key： PYPYZLGYBKMJKM-UHFFFAOYSA-N
- SMILES： C1N(CC2=CC=CC(Cl)=C2)C(=O)C=CC=1C(NC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)=O

N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2744-1477-2μmol	N-[3,5-bis(trifluoromethyl)phenyl]-1-[(3-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide	946312-06-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2744-1477-1mg	N-[3,5-bis(trifluoromethyl)phenyl]-1-[(3-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide	946312-06-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2744-1477-2mg	N-[3,5-bis(trifluoromethyl)phenyl]-1-[(3-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide	946312-06-7	90%+	2mg	$59.0	2023-05-16

N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Additional information on N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

N-3,5-Bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946312-06-7)

The compound N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946312-06-7) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of carboxamides and features a dihydropyridine ring system, which is a common structural motif in various pharmaceutical agents and agrochemicals. The presence of trifluoromethyl groups and a chlorophenyl substituent further enhances its chemical uniqueness and potential applications.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of calcium channel blockers, which are widely used in the treatment of cardiovascular diseases such as hypertension and angina. The trifluoromethyl groups in this compound are known to impart high stability and lipophilicity, making it suitable for drug delivery systems and biological assays. Additionally, the chlorophenyl substituent contributes to the compound's ability to interact with biological targets, potentially enhancing its pharmacological activity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have recently explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing the time required for the formation of the dihydropyridine ring system. This approach not only improves efficiency but also minimizes the environmental impact by reducing solvent usage and waste generation.

In terms of applications, this compound has shown promise in preliminary studies as a potential antimicrobial agent due to its ability to inhibit bacterial growth. Furthermore, its structural similarity to known neuroprotective agents suggests that it may have applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Ongoing research is focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

The physical properties of this compound include a high molecular weight (458.8 g/mol) and a melting point in the range of 150°C to 160°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques such as HPLC and NMR spectroscopy, which are essential for quality control and structural elucidation.

From an environmental perspective, this compound has been evaluated for its potential impact on aquatic ecosystems. Studies indicate that it has low toxicity towards aquatic organisms, suggesting that it may be environmentally benign under normal usage conditions. However, further research is required to fully understand its long-term ecological effects.

In conclusion, N-3,5-bis(trifluoromethyl)phenyl-1-(3-chlorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946312-06-) represents a significant advancement in the field of organic synthesis with diverse potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and favorable chemical properties make it a valuable candidate for further exploration in both academic and industrial settings.